Cas no 946378-24-1 (5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile)

• Product Name: 5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile
• CAS No: 946378-24-1
• MF: C₂₁H₂₀N₄O₄
• MW: 392.407904624939
• CID: 5431900
• Update Time: 2025-08-05

5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[4-(4-ethoxybenzoyl)piperazin-1-yl]-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile
• 5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C21H20N4O4/c1-2-27-16-7-5-15(6-8-16)20(26)24-9-11-25(12-10-24)21-17(14-22)23-19(29-21)18-4-3-13-28-18/h3-8,13H,2,9-12H2,1H3
• InChI Key： IOWXARQFPAIIPI-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=C(OCC)C=C3)CC2)=C(C#N)N=C1C1=CC=CO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile

Introduction to 5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile (CAS No. 946378-24-1)

5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile, with the CAS number 946378-24-1, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and medicinal chemistry fields. This compound is characterized by its unique structural features, including a piperazine ring, a furan moiety, and an oxazole core, which collectively contribute to its biological activity and pharmacological properties.

The molecular structure of 5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile is composed of several key functional groups. The piperazine ring, a common motif in many bioactive molecules, is known for its ability to enhance solubility and bioavailability. The ethoxybenzoyl group attached to the piperazine ring provides additional hydrophobicity and can influence the compound's interaction with biological targets. The furan moiety, a five-membered heterocyclic ring containing an oxygen atom, is often associated with anti-inflammatory and antiviral activities. The oxazole core, a five-membered heterocyclic ring containing one nitrogen and one oxygen atom, is known for its stability and potential to form hydrogen bonds with target proteins.

Recent studies have explored the pharmacological properties of 5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile. One notable area of research has been its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the compound effectively reduced the proliferation of cancer cells in vitro and showed promise in preclinical models of cancer.

In addition to its anti-cancer properties, 5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(furan-2-yl)-1,3-oxazole-4-carbonitrile has also been investigated for its potential as an anti-inflammatory agent. A study published in the European Journal of Medicinal Chemistry in 2021 demonstrated that the compound significantly reduced inflammation in animal models of arthritis. The researchers attributed this effect to the compound's ability to modulate the expression of pro-inflammatory cytokines and inhibit the activation of inflammatory pathways.

The pharmacokinetic properties of 5-4-(4-ethoxybenzoyl)piperazin-1-yl-2-(furan-2-y)-1,3-oazole-l-carbonitrile have also been studied to assess its suitability for therapeutic use. A study published in the Journal of Pharmaceutical Sciences in 2020 reported that the compound exhibited favorable oral bioavailability and a reasonable half-life, suggesting that it could be administered orally for therapeutic purposes. However, further research is needed to optimize its pharmacokinetic profile and ensure optimal drug delivery.

Safety and toxicity assessments are crucial for any potential drug candidate. Preliminary toxicity studies have indicated that 5-{[5-cyano-l ,3 -oxazol - 2 - y l ] [ 4 -( 4 - ethoxyphenyl ) piperazin - l - y l ] methyl } furan - 3 - carboxylic acid (the acid form of the compound) is well-tolerated at therapeutic doses. However, more comprehensive safety evaluations are required to fully understand its long-term effects and potential side effects.

In conclusion, 5-{[5-cyano-l ,3 -oxazol - 2 - y l ] [ 4 -( 4 - ethoxyphenyl ) piperazin - l - y l ] methyl } furan - 3 - carboxylic acid (CAS No. 946378--1) represents a promising lead compound with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to optimize its structure and improve its efficacy and safety profile for clinical applications.